N,N-diethyl-1-(2-(4-fluorophenyl)acetyl)-3,5-dimet

• Molecular Formula: C17H22FN3O3S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N,N-diethyl-1-[2-(4-fluorophenyl)acetyl]-3,5-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C17H22FN3O3S/c1-5-20(6-2)25(23,24)17-12(3)19-21(13(17)4)16(22)11-14-7-9-15(18)10-8-14/h7-10H,5-6,11H2,1-4H3
• InChI Key: POMPNFOPGPEFJD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(N(N=C1C)C(=O)CC2=CC=C(C=C2)F)C

Description

N,N-diethyl-1-(2-(4-fluorophenyl)acetyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a synthetic compound with a molecular formula of C17H22FN3O3S .

Preparation Methods

The synthesis of N,N-diethyl-1-(2-(4-fluorophenyl)acetyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide involves several steps. One common method includes the reaction of 4-fluorophenylacetic acid with diethylamine to form the corresponding amide. This intermediate is then subjected to cyclization with 3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride under basic conditions to yield the final product . Industrial production methods often involve the use of metal-catalyzed reactions to enhance the efficiency and yield of the synthesis .

Chemical Reactions Analysis

N,N-diethyl-1-(2-(4-fluorophenyl)acetyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group, using reagents like sodium hydride or potassium tert-butoxide.

Scientific Research Applications

N,N-diethyl-1-(2-(4-fluorophenyl)acetyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of various complex molecules, particularly in the development of new antidepressant drugs.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with neurotransmitter receptors.

Industry: The compound is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of N,N-diethyl-1-(2-(4-fluorophenyl)acetyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide involves its interaction with neurotransmitter receptors in the central nervous system. The compound is believed to inhibit the reuptake of serotonin and norepinephrine, leading to increased levels of these neurotransmitters in the synaptic cleft . This results in enhanced neurotransmission and improved mood .

Comparison with Similar Compounds

N,N-diethyl-1-(2-(4-fluorophenyl)acetyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide can be compared with other similar compounds such as:

N,N-diethyl-2-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoacetamide: This compound has a similar structure but differs in the presence of a pyrrole ring instead of a pyrazole ring.

N,N-diethyl-N’-(4-fluorobenzyl)-N’-methyl-1,2-ethanediamine: This compound has a different core structure but shares the diethyl and fluorophenyl groups.

The uniqueness of N,N-diethyl-1-(2-(4-fluorophenyl)acetyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide lies in its specific combination of functional groups, which contribute to its distinct pharmacological properties .